8-(Benzylsulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-benzylsulfonyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C20H21N3O3S/c24-19-18(17-9-5-2-6-10-17)21-20(22-19)11-13-23(14-12-20)27(25,26)15-16-7-3-1-4-8-16/h1-10H,11-15H2,(H,22,24)
• InChI Key: MCPXGEAVPJQQNL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC=CC=C3)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

8-(Benzylsulfonyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one, also known as Bz-SPD, is a synthetic compound that has drawn significant attention in the scientific community due to its potential applications in drug discovery and development. Bz-SPD belongs to the spirocyclic family of compounds, which are characterized by a unique ring structure that confers specific biological activities.

Scientific Research Applications

Potential Anti-Breast Cancer and Epidermal Growth Factor Receptor Inhibitors

Research has indicated the use of triazaspiro[4.5]dec-8-ene benzylidine derivatives containing thiazolidinone ring systems as potential epidermal growth factor receptor inhibitors. Specifically, certain derivatives have shown moderate antiproliferative activity against MCF-7 cell lines, suggesting their potential in anti-breast cancer applications (Fleita, Sakka, & Mohareb, 2013).

High-Affinity Ligands for the Human ORL1 Receptor

A series of 1-phenyl-1,3,8-triazaspiro[4.5]decan-4-ones have been identified as high-affinity ligands for the human ORL1 (orphanin FQ/nociceptin) receptor. These compounds exhibit selectivity versus opioid receptors and behave as full agonists in biochemical assays, indicating their significance in neuroscience and pharmacology (Röver et al., 2000).

Synthesis of Spirocyclic Compound Libraries

Research involving the synthesis of spirocyclic compound libraries, such as 8-benzyl-4-(p-substituted-benzyl)-1,4,8-triazaspiro[4.5]decan-2-one, has been conducted. These libraries are useful in drug discovery and medicinal chemistry (Feliu, Martínez, & Amblard, 2004).

Antimicrobial Activity

A variety of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes containing different moieties have demonstrated significant antimicrobial activity against various microbial strains, underscoring their potential in developing new antimicrobial agents (Dalloul et al., 2017).

Potential Antitubercular Agents

Some novel sulfonyl derivatives, including those based on isopropyl thiazole, have exhibited excellent antitubercular properties. These findings are vital for the development of new treatments for tuberculosis (Kumar, Prasad, & Chandrashekar, 2013).

Antipsychotic Profiles

Certain compounds within this chemical class have shown antipsychotic profiles in pharmacological test models. These findings are relevant in the context of developing new drugs for psychiatric disorders (Wise et al., 1985).

Tachykinin NK2 Receptor Antagonists

Research has been conducted on the development of non-peptide tachykinin NK2 receptor antagonists, which are important in the study of respiratory and gastrointestinal disorders (Smith et al., 1995).